Cas no 286442-92-0 (cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid)

• Product Name: cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• CAS No: 286442-92-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 248633
• PubChem ID: 45084793
• Update Time: 2025-06-09

cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 3-ethynyl-3-hydroxy-1-methyl-, cis-
• Cyclobutanecarboxylic acid, 3-ethynyl-3-hydroxy-1-methyl-, cis- (9CI)
• cis-3-Ethynyl-3-hydroxy-1-methylcyclobutane-carboxylic acid
• cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• CS-0057720
• 3-ETHYNYL-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• SB21721
• PB39030
• AT24519
• DTXSID301193603
• P13736
• 286443-22-9
• P13737
• CS-0057719
• trans-3-Ethynyl-3-hydroxy-1-methylcyclobutane-carboxylicacid
• trans-3-Ethynyl-3-hydroxy-1-methylcyclobutane-carboxylic acid
• (1s,3s)-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• 1379185-58-6
• DTXSID601185752
• PB37594
• (1r,3r)-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• SB21720
• trans-3-Ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• 286442-92-0

• Inchi： 1S/C8H10O3/c1-3-8(11)4-7(2,5-8)6(9)10/h1,11H,4-5H2,2H3,(H,9,10)
• InChI Key： WELZENHDPWSVPL-UHFFFAOYSA-N
• SMILES： OC1(C#C)CC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.5Ų

Additional information on cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid

cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid (CAS No. 286442-92-0): A Comprehensive Overview

cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid (CAS No. 286442-92-0) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive cyclobutane ring and functional groups, holds potential applications in various areas, including drug discovery and synthetic chemistry.

The molecular structure of cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid is composed of a cyclobutane ring substituted with an ethynyl group, a hydroxyl group, and a carboxylic acid group. The presence of these functional groups imparts unique chemical properties and reactivity profiles to the molecule. The cyclobutane ring, being a four-membered ring, is inherently strained, which can influence the compound's conformational flexibility and reactivity.

Recent studies have highlighted the importance of cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The ethynyl group and hydroxyl group contribute to its ability to modulate specific biological pathways involved in inflammation, making it a promising lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid has been investigated for its potential as a scaffold for drug design. The cyclobutane ring provides a rigid framework that can be functionalized with various substituents to enhance its pharmacological activity. This structural feature makes it an attractive candidate for the development of small molecule inhibitors targeting specific enzymes or receptors.

The synthetic accessibility of cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid has also been a focus of recent research. Chemists have developed efficient synthetic routes to access this compound, leveraging modern synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and organocatalysis. These synthetic strategies not only improve the yield and purity of the final product but also enable the preparation of structurally diverse derivatives for further biological evaluation.

One notable application of cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid is in the field of cancer research. Studies have demonstrated that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. The carboxylic acid group plays a crucial role in this activity by facilitating interactions with target proteins or enzymes.

Beyond its therapeutic potential, cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid has also found applications in materials science. The unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of polymers with enhanced mechanical strength and thermal stability.

In conclusion, cis-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid (CAS No. 286442-92-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and functional groups offer opportunities for further exploration and development, making it an exciting area of ongoing research.